Cas no 2295699-33-9 (4-propyl-1,3-oxazole)

4-propyl-1,3-oxazole structure
4-propyl-1,3-oxazole structure
Product Name:4-propyl-1,3-oxazole
CAS No:2295699-33-9
MF:C6H9NO
MW:111.14
MDL:MFCD30668332
CID:5240154
PubChem ID:54122457
Update Time:2024-03-01

4-propyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 4-propyl-
    • 4-propyl-1,3-oxazole
    • MDL: MFCD30668332
    • Inchi: 1S/C6H9NO/c1-2-3-6-4-8-5-7-6/h4-5H,2-3H2,1H3
    • InChI Key: KXNBJIMFMYZHQS-UHFFFAOYSA-N
    • SMILES: O1C=C(CCC)N=C1

Computed Properties

  • Exact Mass: 111.068413911g/mol
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 65.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26Ų

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